Cas no 156769-94-7 (B-D-GLUCOPYRANOSIDE, (3B,6A,16B,24S)-3-[(2,3-DI-O-ACETYL-B-D-XYLOPYRANOSYL)OXY]-16,24,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-6-YL)

• Product name: B-D-GLUCOPYRANOSIDE, (3B,6A,16B,24S)-3-[(2,3-DI-O-ACETYL-B-D-XYLOPYRANOSYL)OXY]-16,24,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-6-YL
• CAS No: 156769-94-7
• MF: C₄₅H₇₄O₁₆
• MW: 871.1
• CID: 195846
• PubChem ID: 101665836

B-D-GLUCOPYRANOSIDE, (3B,6A,16B,24S)-3-[(2,3-DI-O-ACETYL-B-D-XYLOPYRANOSYL)OXY]-16,24,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-6-YL Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,6a,16b,24S)-3-[(2,3-di-O-acetyl-b-D-xylopyranosyl)oxy]-16,24,25-trihydroxy-9,19-cyclolanostan-6-yl
• AgroastragalosideI
• Agroastragaloside I
• CID 101665836
• β-D-Glucopyranoside, (3β,6α,16β,24S)-3-[(2,3-di-O-acetyl-β-D-xylopyranosyl)oxy]-16,24,25-trihydroxy-9,19-cyclolanostan-6-yl
• [(2S,3R,4S,5R)-3-acetyloxy-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-[(2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl]-14-hydroxy-7,7,12,16-tetramethyl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-5-hydroxyoxan-4-yl] acetate
• 156769-94-7
• HY-N10048
• CS-0253722
• B-D-GLUCOPYRANOSIDE, (3B,6A,16B,24S)-3-[(2,3-DI-O-ACETYL-B-D-XYLOPYRANOSYL)OXY]-16,24,25-TRIHYDROXY-9,19-CYCLOLANOSTAN-6-YL

• Inchi： 1S/C45H74O16/c1-21(10-11-29(51)41(6,7)55)31-24(49)17-43(9)28-16-26(59-38-34(54)33(53)32(52)27(18-46)60-38)37-40(4,5)30(12-13-45(37)20-44(28,45)15-14-42(31,43)8)61-39-36(58-23(3)48)35(57-22(2)47)25(50)19-56-39/h21,24-39,46,49-55H,10-20H2,1-9H3/t21-,24+,25-,26+,27-,28+,29+,30+,31+,32-,33+,34-,35+,36-,37+,38-,39+,42-,43+,44+,45-/m1/s1
• InChI Key： ZQWCDHXEDOSWFH-YAQXNABZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1C[C@H]2[C@]3(C)C[C@@H]([C@H]([C@H](C)CC[C@@H](C(C)(C)O)O)[C@@]3(C)CC[C@@]32C[C@]23CC[C@@H](C(C)(C)[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)OC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 870.49768627g/mol
• Monoisotopic Mass: 870.49768627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 14
• Complexity: 1630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 251

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 925.9±65.0 °C(Predicted)
• pka: 12.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides